![molecular formula C8H9FN2O3 B071326 [(4-Ethoxy-5-fluoro-2-pyrimidinyl)oxy]acetaldehyde CAS No. 183232-33-9](/img/structure/B71326.png)
[(4-Ethoxy-5-fluoro-2-pyrimidinyl)oxy]acetaldehyde
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Overview
Description
[(4-Ethoxy-5-fluoro-2-pyrimidinyl)oxy]acetaldehyde is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a pyrimidine derivative that has been synthesized using various methods, and its mechanism of action has been studied extensively.
Mechanism of Action
The mechanism of action of [(4-Ethoxy-5-fluoro-2-pyrimidinyl)oxy]acetaldehyde is not fully understood, but it is believed to be related to its ability to generate ROS. ROS are highly reactive molecules that can cause damage to cells and tissues, but they also play a role in various physiological processes, such as cell signaling and immune response.
Biochemical and Physiological Effects
Studies have shown that this compound can induce oxidative stress in cells, leading to cell death. It has also been shown to have anti-tumor activity in vitro and in vivo, possibly due to its ability to induce apoptosis in cancer cells. However, more research is needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
[(4-Ethoxy-5-fluoro-2-pyrimidinyl)oxy]acetaldehyde has several advantages for lab experiments, including its fluorescent properties, which make it useful for imaging studies. It is also relatively easy to synthesize, making it readily available for use in research. However, its potential toxicity and the need for careful handling and storage are limitations that must be considered.
Future Directions
Future research on [(4-Ethoxy-5-fluoro-2-pyrimidinyl)oxy]acetaldehyde could focus on its potential applications in cancer treatment and the development of new fluorescent probes for imaging studies. Studies could also investigate its potential as a therapeutic agent for other diseases that involve oxidative stress, such as neurodegenerative diseases and cardiovascular disease. Further research could also explore the biochemical and physiological effects of this compound in more detail, including its mechanisms of action and potential side effects.
Conclusion
This compound is a pyrimidine derivative that has potential applications in scientific research. Its fluorescent properties and ability to induce oxidative stress make it useful for imaging studies and cancer research. However, more research is needed to fully understand its biochemical and physiological effects and potential applications in other diseases. Overall, this compound has the potential to be a valuable tool in scientific research and could lead to the development of new therapies for various diseases.
Synthesis Methods
[(4-Ethoxy-5-fluoro-2-pyrimidinyl)oxy]acetaldehyde can be synthesized using various methods, including the reaction of 5-fluoro-2-pyrimidinol with ethyl chloroformate and triethylamine. Another method involves the reaction of 5-fluoro-2-pyrimidinol with acetic anhydride and pyridine, followed by the reaction with paraformaldehyde. The yield and purity of the compound depend on the method used for synthesis.
Scientific Research Applications
[(4-Ethoxy-5-fluoro-2-pyrimidinyl)oxy]acetaldehyde has been used in scientific research for various applications, including as a fluorescent probe for the detection of reactive oxygen species (ROS) in cells. It has also been used as a precursor for the synthesis of other compounds, such as [(4-ethoxy-5-fluoro-2-pyrimidinyl)oxy]acetic acid, which has potential applications in the treatment of cancer.
Properties
183232-33-9 | |
Molecular Formula |
C8H9FN2O3 |
Molecular Weight |
200.17 g/mol |
IUPAC Name |
2-(4-ethoxy-5-fluoropyrimidin-2-yl)oxyacetaldehyde |
InChI |
InChI=1S/C8H9FN2O3/c1-2-13-7-6(9)5-10-8(11-7)14-4-3-12/h3,5H,2,4H2,1H3 |
InChI Key |
NLFRDKMWZHMSFP-UHFFFAOYSA-N |
SMILES |
CCOC1=NC(=NC=C1F)OCC=O |
Canonical SMILES |
CCOC1=NC(=NC=C1F)OCC=O |
synonyms |
Acetaldehyde, [(4-ethoxy-5-fluoro-2-pyrimidinyl)oxy]- (9CI) |
Origin of Product |
United States |
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